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Introduction
Methyl formate (HCOOCH₃), also known as methyl methanoate, is the simplest carboxylic acid

ester, derived from the condensation of formic acid and methanol.[1] It is a colorless, volatile

liquid with a characteristic ethereal and pleasant odor.[1][2] Due to its chemical properties, high

vapor pressure, and low surface tension, methyl formate serves as a crucial precursor and

intermediate in the synthesis of numerous commercially significant compounds, including

formamide, dimethylformamide, and formic acid itself.[3] It also finds applications as a quick-

drying solvent, a blowing agent for polyurethane foams, an agricultural fumigant, and a

refrigerant with zero ozone depletion and global warming potential.[1][3] This guide provides a

comprehensive overview of its core chemical and physical properties, reactivity, and relevant

experimental protocols.

Physical and Thermodynamic Properties
The fundamental physical and thermodynamic characteristics of methyl formate are

summarized below. These properties are essential for its handling, application in synthesis, and

process modeling.
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Table 1: Physical Properties of Methyl Formate
Property Value Units Conditions

Molecular Formula C₂H₄O₂ - -

Molecular Weight 60.05 g/mol -

Melting Point -100 to -99.8 °C (lit.)[1][4]

Boiling Point 31.5 to 34 °C
(lit.) at 760 mmHg[1]

[2]

Density 0.974 g/mL at 20 °C (lit.)[1]

Vapor Pressure 476 mmHg at 20 °C[5]

Water Solubility 300 (30 g/100 mL) g/L at 20 °C[1][5]

Refractive Index

(n²⁰/D)
1.343 - (lit.)[1][6]

Dipole Moment 1.77 D [7]

Table 2: Thermodynamic Properties of Methyl Formate
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Property Value Units State

Standard Enthalpy of

Formation (ΔfH⁰)
-386.1 kJ/mol Liquid (at 298.15 K)[8]

Standard Enthalpy of

Formation (ΔfH⁰)
-357.4 kJ/mol

Gas (at 298.15 K)[8]

[9]

Standard Molar

Entropy (S⁰)
285.3 J/(mol·K) Gas (at 298.15 K)[8]

Molar Heat Capacity,

Cₚ
119.1 J/(mol·K) Liquid (at 298.15 K)[8]

Molar Heat Capacity,

Cₚ
64.4 J/(mol·K) Gas (at 298.15 K)[8]

Standard Gibbs Free

Energy of Formation

(ΔfG°)

- kJ/mol

Data indicates

calculation is possible

but a direct value was

not found in searches.

[10][11]

Spectroscopic Properties
Spectroscopic analysis is fundamental for the identification and quantification of methyl

formate.

¹H NMR Spectroscopy: The ¹H NMR spectrum of methyl formate is simple and distinctive,

showing two singlet peaks. The proton on the formyl group (H-C=O) appears at a chemical

shift of approximately 8.07 ppm, while the three protons of the methyl group (-OCH₃) appear

as a singlet around 3.78 ppm.[12] The integrated proton ratio is 1:3, corresponding to its

structure.[12]

¹³C NMR Spectroscopy: The ¹³C NMR spectrum displays two distinct signals, confirming the

two different carbon environments in the molecule.[13] The carbonyl carbon (C=O) has a

chemical shift around 165.8 ppm, and the methyl carbon (-OCH₃) appears at approximately

51.5 ppm.[14]
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Infrared (IR) Spectroscopy: The IR spectrum of methyl formate is characterized by several

key absorption bands.[15]

A very strong and sharp absorption between 1710-1740 cm⁻¹ corresponds to the C=O

(carbonyl) stretching vibration.[7][15]

C-H stretching vibrations from the methyl and formyl groups are observed around 2900-

3009 cm⁻¹.[7][15]

Strong absorptions for the C-O stretching vibrations are prominent in the 1177-1216 cm⁻¹

region.[7][15]

Mass Spectrometry: In electron ionization mass spectrometry, the molecular ion peak [M]⁺

for methyl formate appears at an m/z of 60.[16] The fragmentation pattern is characterized

by a base peak at m/z 31, corresponding to the methoxy cation [CH₃O]⁺.[16] Another

significant fragment can be observed at m/z 29, representing the formyl cation [HCO]⁺.

Reactivity and Chemical Pathways
Methyl formate's reactivity is primarily dictated by the ester functional group. It participates in

several key chemical reactions.

Hydrolysis
Methyl formate slowly hydrolyzes in water to form formic acid and methanol.[1][17] This

reaction is reversible and can be catalyzed by both acids and bases, which significantly

increase the reaction rate.[5][7]

Acid-Catalyzed Hydrolysis: In the presence of a strong acid (e.g., HCl, H₂SO₄), the carbonyl

oxygen is protonated, making the carbonyl carbon more electrophilic and susceptible to

nucleophilic attack by water.[7]
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Caption: Acid-catalyzed hydrolysis pathway of methyl formate.

Base-Catalyzed Hydrolysis (Saponification): This is an irreversible reaction where a hydroxide

ion directly attacks the carbonyl carbon, leading to the formation of a formate salt and

methanol. The reaction is generally faster than acid-catalyzed hydrolysis.

Combustion
Methyl formate is a highly flammable liquid and burns readily.[5] Like methanol, it can burn with

a nearly invisible flame.[5] Complete combustion yields carbon dioxide and water.

Other Reactions
Aminolysis: Reacts with ammonia and amines to produce formamides. For instance, its

reaction with dimethylamine is a primary route for producing dimethylformamide (DMF).[5]

Reactions with Strong Oxidizers: Can react vigorously with strong oxidizing agents, posing a

fire and explosion hazard.[1][18]

Reactions with Acids and Bases: Reacts exothermically with both strong acids and caustic

solutions.[1][17]
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Caption: Major chemical reactions involving methyl formate.

Safety and Flammability
Methyl formate is classified as a highly flammable liquid and poses a significant fire hazard.[19]

Its vapor can form explosive mixtures with air over a wide range of concentrations.[7]

Table 3: Flammability and Safety Data
Parameter Value Units

Flash Point -19 to -27 °C

Autoignition Temperature 449 to 456 °C

Lower Explosive Limit (LEL) 5 % in air

Upper Explosive Limit (UEL) 23 % in air

NFPA 704 Rating
Health: 2, Flammability: 4,

Instability: 0
-

Citations for Table 3:[5][7][17][20]
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Inhalation of high concentrations can cause irritation to the eyes and respiratory tract, visual

disturbances, and central nervous system depression.[4][19][20] Appropriate personal

protective equipment (PPE), including safety goggles, gloves, and respiratory protection,

should be used when handling this chemical.[4][18]

Experimental Protocols
Protocol: Determination of Hydrolysis Rate by Titrimetry
This protocol outlines a method to determine the pseudo-first-order rate constant for the acid-

catalyzed hydrolysis of methyl formate. The progress of the reaction is monitored by titrating

the formic acid produced with a standardized sodium hydroxide solution.[19][21][22]

Materials:

Methyl formate

Hydrochloric acid (e.g., 0.5 M)

Sodium hydroxide solution (e.g., 0.1 M, standardized)

Phenolphthalein indicator

Ice-cold deionized water

Glassware: Burette, pipettes, conical flasks, stopwatch, thermostated water bath.

Procedure:

Preparation: Place 100 mL of 0.5 M HCl into a 250 mL conical flask and allow it to equilibrate

to the desired reaction temperature (e.g., 25 °C) in a water bath.

Reaction Initiation: Pipette 5 mL of methyl formate into the flask containing the acid. Start the

stopwatch at the point of half-addition. Stopper the flask and mix thoroughly.

Time Zero (t=0) Sample: Immediately after mixing, pipette a 5 mL aliquot of the reaction

mixture into a separate conical flask containing ~20 mL of ice-cold water. The cold water

quenches (slows) the reaction.
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Titration (t=0): Add 2-3 drops of phenolphthalein indicator to the quenched aliquot and titrate

with the standardized 0.1 M NaOH solution until a persistent faint pink color is observed.

Record this initial volume as V₀.

Time-Interval Sampling: At regular time intervals (e.g., 10, 20, 30, 45, 60 minutes), withdraw

another 5 mL aliquot from the reaction mixture, quench it in ice-cold water, and titrate with

NaOH as described above. Record the burette volume at each time t as Vₜ.

Infinity (t=∞) Sample: To determine the volume of NaOH required for complete hydrolysis,

heat a final 5 mL aliquot of the reaction mixture in a sealed tube in a boiling water bath for

approximately 30-60 minutes. Cool the sample to room temperature, and then titrate with

NaOH. Record this volume as V∞.

Data Analysis: The rate constant (k) for a pseudo-first-order reaction is calculated using the

integrated rate law: k = (2.303/t) * log₁₀((V∞ - V₀) / (V∞ - Vₜ)) A plot of log₁₀(V∞ - Vₜ) versus

time (t) should yield a straight line with a slope of -k/2.303.
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Caption: Workflow for determining the rate of hydrolysis of methyl formate.
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Protocol: Determination of Flash Point (Closed-Cup
Method)
This protocol is based on standard methods such as ASTM D93 (Pensky-Martens) or ASTM

D56 (Tag Closed Cup) for determining the flash point of volatile liquids.[1][20]

Apparatus:

A standard closed-cup flash point tester (e.g., Pensky-Martens or Tag). This consists of a test

cup, a temperature-controlled heating block, a stirrer, and an ignition source (gas flame or

electric igniter).

Procedure:

Sample Preparation: Ensure the sample is free of water and other impurities. Fill the test cup

with methyl formate to the specified mark. The initial temperature of the sample should be at

least 18 °C below the expected flash point.

Apparatus Setup: Place the test cup in the heating apparatus. Place the lid, which contains

the stirrer, thermometer, and ignition source applicator, securely on the cup.

Heating and Stirring: Begin heating the sample at a slow, constant rate (as specified by the

standard method, e.g., 5-6 °C/min for ASTM D93). Start the stirrer and maintain a constant

speed.

Ignition Test: As the sample temperature rises, apply the ignition source at regular

temperature intervals. To do this, the test flame is dipped into the vapor space of the cup for

a specified duration (e.g., 1 second) and then withdrawn.

Observation: The flash point is the lowest temperature at which the application of the ignition

source causes the vapors above the liquid surface to ignite with a distinct flash inside the

cup.

Recording: Record the temperature at which the flash occurs.

Barometric Pressure Correction: The observed flash point should be corrected for

atmospheric pressure if it deviates significantly from the standard pressure (101.3 kPa).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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